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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

Introduction

Sodium peroxide, and more commonly hydrogen peroxide under alkaline conditions which
generates the perhydroxyl anion (the active bleaching agent), is a principal chemical used in
the pulp and paper industry for bleaching wood pulp.[1][2] This process, known as peroxide
bleaching, is a key component of both Elemental Chlorine Free (ECF) and Totally Chlorine Free
(TCF) bleaching sequences.[2] The primary goal of peroxide bleaching is to increase the
brightness and cleanliness of the pulp by removing residual lignin and other chromophoric
(color-causing) compounds without significantly compromising the pulp's strength.[1][3] These
application notes provide a detailed protocol for laboratory-scale bleaching of wood pulp using
a sodium peroxide-based solution, aimed at researchers and scientists in the fields of
materials science and biorefining.

Data Presentation: Key Bleaching Parameters

The effectiveness of peroxide bleaching is dependent on several critical parameters. The
following table summarizes the typical ranges for these variables based on experimental
findings for hardwood chemi-mechanical pulp (CMP).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b049792?utm_src=pdf-interest
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://ippta.co/wp-content/uploads/2021/01/IPPTA-X1-33-38-Peroxide-Bleaching.pdf
https://www.storaenso.com/-/media/documents/download-center/documents/sustainability/pulp_bleaching_fact_sheet_2017.pdf
https://www.storaenso.com/-/media/documents/download-center/documents/sustainability/pulp_bleaching_fact_sheet_2017.pdf
https://ippta.co/wp-content/uploads/2021/01/IPPTA-X1-33-38-Peroxide-Bleaching.pdf
https://paper-pulper.com/comparative-analysis-of-different-pulp-bleaching-methods/
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Typical Range

Unit

Notes

Hydrogen Peroxide

The primary bleaching

2-4 % on oven-dried pulp
(H202) agent.[4][5]
Provides the
Sodium Hydroxide ] necessary alkalinity to
15-3.0 % on oven-dried pulp ) )
(NaOH) activate the peroxide.
[41[5]
Acts as a buffer and
Sodium Silicate ) stabilizer to prevent
) ~3 % on oven-dried pulp ) ]
(NazSi0s) rapid peroxide
decomposition.[1][4]
A stabilizer that
] sequesters metal ions
Magnesium Sulfate ) )
~0.2 % on oven-dried pulp which catalyze
(MgSO0a4-7H20) :
peroxide
decomposition.[1][4]
Diethylene triamine
Chelating Agent ) pentaacetic acid is
~0.1-0.3 % on oven-dried pulp
(DTPA) used to remove metal
ions from the pulp.[4]
Higher consistency
Pulp Consistency 10-25 % can reduce bleaching
time.[1][5]
Affects the rate of the
Temperature 40-70 °C bleaching reaction.[1]
[4]
The duration required
. i for the bleaching
Reaction Time 2-5 hours
process to reach
completion.[1][4]
Initial pH ~10.5 Optimal for the

formation of the
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perhydroxyl anion.[1]

Experimental Protocols

This section outlines the detailed methodology for a laboratory-scale wood pulp bleaching
experiment.

1. Materials and Reagents

o Unbleached wood pulp (e.g., hardwood chemi-mechanical pulp)

o Hydrogen Peroxide (H202) solution (35% or 50%)

¢ Sodium Hydroxide (NaOH)

e Sodium Silicate (NazSiOs) solution

e Magnesium Sulfate heptahydrate (MgSOa-7H20)

e Diethylene triamine pentaacetic acid (DTPA)

e Deionized water

 Sulfuric acid (for pH adjustment if necessary)

2. Equipment

» High-shear mixer or a suitable laboratory blender

o Polyethylene bags (sealable)

o Water bath with temperature control

e pH meter

e Analytical balance

« Filtration apparatus (e.g., Buchner funnel)
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e Drying oven

3. Pre-treatment: Chelation To remove transition metal ions that can catalyze the
decomposition of hydrogen peroxide, a chelation stage is often necessary.[1]

e Prepare a pulp slurry at a consistency of approximately 3%.

e Adjust the pH of the slurry to a range of 4.5-5.5.

e Add DTPA (0.3% on oven-dried pulp weight).[4]

e Heat the slurry to 70°C and maintain for 30 minutes with gentle mixing.[4]
o After the chelation step, filter and wash the pulp with deionized water.

4. Bleaching Procedure

o Determine the oven-dried weight of the pulp to be bleached.

e In a beaker, prepare the bleaching liquor by adding the chemicals to water in the following
order: sodium silicate, sodium hydroxide, magnesium sulfate, DTPA, and finally hydrogen
peroxide.[4] The amounts of each chemical should be calculated based on the oven-dried
pulp weight as per the parameters in the data table.

o Pre-heat the pulp to the desired reaction temperature (e.g., 70°C).[4]
o Place the pre-heated pulp in a polyethylene bag.
» Add the prepared bleach liquor to the pulp to achieve the target consistency (e.g., 10%).[4]

e Thoroughly mix the pulp and bleach liquor by kneading the bag to ensure uniform
distribution.

» Seal the bag and place it in a temperature-controlled water bath for the desired reaction time
(e.g., 120 minutes).[4]

o After the retention time is complete, remove the bag from the water bath.
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« Filter the bleached pulp and wash it thoroughly with deionized water until the filtrate is
neutral.

» A portion of the pulp can be used to make handsheets for brightness and other optical
property testing.

e The remaining pulp should be dried in an oven to determine the final yield.

5. Post-Bleaching Analysis The quality of the bleached pulp is assessed by several standard
analytical methods in the pulp and paper industry.

Brightness: Measured using a spectrophotometer according to TAPPI standard T-452 or ISO
standards. Brightness is a measure of the reflectance of blue light.[6]

o Kappa Number: This value indicates the residual lignin content in the pulp and is determined
by titration.[6]

e Pulp Yield: Calculated as the oven-dried weight of the bleached pulp divided by the initial
oven-dried weight of the unbleached pulp, expressed as a percentage.

Viscosity: An indicator of the degree of cellulose degradation.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049792#protocol-for-bleaching-wood-pulp-with-
sodium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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